Cas no 28926-93-4 (4-Pyridineacetic acid,2-phenyl-)
4-Pyridineacetic acid,2-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 4-Pyridineacetic acid,2-phenyl-
- 2-(2-phenylpyridin-4-yl)acetic acid
- 2-Phenylpyridin-4-essisgsaeure
- 2-Phenylpyridin-essigsaeure
- 4-Pyridineacetic acid,2-phenyl
- NSC42784
- NSC-42784
- (2-phenylpyridin-4-yl)acetic acid
- 28926-93-4
- DTXSID70285786
- 4-pyridineacetic acid, 2-phenyl-
- AKOS023438626
-
- MDL: MFCD16609728
- Inchi: 1S/C13H11NO2/c15-13(16)9-10-6-7-14-12(8-10)11-4-2-1-3-5-11/h1-8H,9H2,(H,15,16)
- InChI Key: WRGFYPVBCRIIAM-UHFFFAOYSA-N
- SMILES: OC(CC1C=CN=C(C=1)C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 213.07900
- Monoisotopic Mass: 213.078979
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 236
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 50.2
- XLogP3: 2
Experimental Properties
- Density: 1.215
- Boiling Point: 405.1°Cat760mmHg
- Flash Point: 198.8°C
- Refractive Index: 1.6
- PSA: 50.19000
- LogP: 2.37570
4-Pyridineacetic acid,2-phenyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y0994089-5g |
2-(2-phenylpyridin-4-yl)acetic acid |
28926-93-4 | 95% | 5g |
$1000 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1642239-1g |
2-(2-Phenylpyridin-4-yl)acetic acid |
28926-93-4 | 98% | 1g |
¥5527.00 | 2024-05-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1642239-5g |
2-(2-Phenylpyridin-4-yl)acetic acid |
28926-93-4 | 98% | 5g |
¥16571.00 | 2024-05-20 | |
| eNovation Chemicals LLC | Y0994089-5g |
2-(2-phenylpyridin-4-yl)acetic acid |
28926-93-4 | 95% | 5g |
$1800 | 2025-02-26 | |
| eNovation Chemicals LLC | Y0994089-5g |
2-(2-phenylpyridin-4-yl)acetic acid |
28926-93-4 | 95% | 5g |
$1800 | 2025-03-01 |
4-Pyridineacetic acid,2-phenyl- Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
Additional information on 4-Pyridineacetic acid,2-phenyl-
Introduction to 4-Pyridineacetic acid,2-phenyl- (CAS No. 28926-93-4)
4-Pyridineacetic acid,2-phenyl-, identified by its Chemical Abstracts Service (CAS) number 28926-93-4, is a significant compound in the realm of pharmaceutical and biochemical research. This heterocyclic organic acid features a pyridine core substituted with acetic acid and a phenyl group, making it a versatile scaffold for medicinal chemistry applications. Its unique structural attributes have garnered attention for its potential in drug development, particularly in the synthesis of bioactive molecules targeting various therapeutic pathways.
The compound's molecular structure, characterized by a pyridine ring linked to an acetic acid side chain and a phenyl group at the 2-position, contributes to its remarkable chemical reactivity and biological activity. This configuration allows for diverse functionalization, enabling researchers to tailor its properties for specific pharmacological purposes. The presence of both electron-donating and withdrawing groups enhances its interaction with biological targets, making it a valuable intermediate in the design of novel therapeutic agents.
In recent years, 4-Pyridineacetic acid,2-phenyl- has been extensively studied for its role in developing inhibitors targeting enzymes involved in inflammatory and metabolic disorders. Its pyridine moiety is particularly adept at mimicking natural substrates or modulators of key enzymes such as kinases and phosphodiesterases. For instance, derivatives of this compound have shown promise in preclinical studies as potential treatments for conditions like rheumatoid arthritis and type 2 diabetes by modulating signaling pathways associated with these diseases.
One of the most compelling aspects of 4-Pyridineacetic acid,2-phenyl- is its ability to serve as a building block for more complex molecules. Researchers have leveraged its scaffold to create libraries of compounds for high-throughput screening (HTS), accelerating the discovery of lead candidates. The phenyl group, in particular, provides a handle for further chemical modifications, allowing for the introduction of additional functional groups that can enhance binding affinity or selectivity against specific biological targets.
The synthesis of 4-Pyridineacetic acid,2-phenyl- typically involves multi-step organic reactions starting from readily available precursors such as 2-bromopyridine and phenylacetic acid derivatives. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and enzymatic resolutions, have been employed to achieve high yields and enantiopurity, which are critical for pharmaceutical applications. These synthetic strategies not only highlight the compound's synthetic accessibility but also underscore the growing sophistication in medicinal chemistry techniques.
Recent advancements in computational chemistry have further enhanced the utility of 4-Pyridineacetic acid,2-phenyl- in drug discovery. Molecular docking simulations and quantum mechanical calculations have been used to predict how this compound interacts with biological targets at the atomic level. These computational approaches complement experimental efforts by providing insights into binding modes and potential drug-like properties before costly wet-lab synthesis. Such integrative strategies are pivotal in modern drug development pipelines.
The pharmacological profile of 4-Pyridineacetic acid,2-phenyl- has been explored across various disease models. Studies indicate that derivatives of this compound exhibit anti-inflammatory effects by inhibiting key pro-inflammatory cytokines and enzymes. Additionally, their ability to modulate lipid metabolism has opened avenues for research into cholesterol management and cardiovascular diseases. The compound's dual functionality—combining the bioisosteric properties of pyridine with the metabolic activity of acetic acid—makes it particularly intriguing for therapeutic applications.
In conclusion,4-Pyridineacetic acid,2-phenyl- (CAS No. 28926-93-4) represents a cornerstone in pharmaceutical research due to its structural versatility and biological relevance. Its role as a key intermediate in drug development continues to be refined through innovative synthetic methods and computational techniques. As our understanding of disease mechanisms deepens, compounds like this are poised to play an increasingly critical role in shaping next-generation therapeutics aimed at treating complex human diseases.
28926-93-4 (4-Pyridineacetic acid,2-phenyl-) Related Products
- 51061-67-7((4-pyridin-2-yl-phenyl)-acetic acid)
- 51061-68-8(2-(3-(Pyridin-2-yl)phenyl)acetic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)